Cas no 1256822-17-9 (2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1256822-17-9
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4926442
• Update Time: 2025-05-25

2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H4ClF2NO2/c8-5-1-3(7(12)13)4(2-11-5)6(9)10/h1-2,6H,(H,12,13)
• InChI Key： WIYWPYGJXPBUHS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1256822-17-9)

2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1256822-17-9) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique difluoromethyl and carboxylic acid functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently seek this compound for its role in developing active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated compounds in drug discovery has spotlighted 2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid. Its CAS number 1256822-17-9 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Recent trends show increased interest in sustainable synthesis methods, aligning with the compound's potential for green chemistry applications. Questions like "How to synthesize difluoromethylpyridine derivatives?" or "What are the uses of halogenated pyridines?" dominate academic forums, underscoring its interdisciplinary importance.

From a structural perspective, the chloro and difluoromethyl substituents on the pyridine ring contribute to its lipophilicity and bioavailability, making it a valuable intermediate in small-molecule drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a critical factor for regulatory compliance in GMP manufacturing.

In agrochemicals, CAS 1256822-17-9 is explored for designing next-generation pesticides with improved environmental profiles. Searches for "pyridine-based herbicides" or "fluorine in agrochemicals" highlight its role in addressing food security challenges. The compound's mode of action studies are frequently cited in patents, particularly for enzyme inhibition applications.

Supply chain transparency is another hot topic linked to 2-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid. Suppliers often emphasize batch-to-batch consistency and regulatory documentation, responding to queries like "Where to buy high-purity pyridine carboxylic acids?" or "How to validate CAS 1256822-17-9 specifications?". These concerns reflect the compound's niche yet expanding market in fine chemicals.

Future research directions may focus on catalytic fluorination methods to produce this compound more efficiently, reducing reliance on traditional halogenation routes. Its compatibility with cross-coupling reactions also positions it as a candidate for fragment-based drug design, a trending approach in oncology and CNS drug discovery.